Cas no 20283-92-5 (Rosmarinic acid)

• Product Name: Rosmarinic acid
• CAS No: 20283-92-5
• MF: C₁₈H₁₆O₈
• MW: 360.314846038818
• MDL: MFCD00017740
• CID: 51507
• PubChem ID: 24878185
• Update Time: 2025-08-22

Rosmarinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-DIHYDROXYPHENYL)ACRYLIC ACID-1-CARBOXY-2-(3,4-DIHYDROXYPHENYL)ETHYL ESTER
• 3,4-DIHYDROXYCINNAMIC ACID (R)-1-CARBOXY-2-(3,4-DIHYDROXYPHENYL)ETHYL ESTER
• [4ar-(4aa,9b,10a,10ab)]-1,3,4,9,10,10a-hexahydro-5,6,9-trihydroxy-1,1-dimethyl-7-(1-methylethyl)-2h-10,4a-(epoxymethano)phenanthren-12-one
• (R)-2-(3,4-DIHYDROXYCINNAMOYLOXY)-3-(3,4-DIHYDROXYPHENYL)LACTIC ACID
• (R)-A-[3-(3,4-DIHYDROXYPHENYL)-1-OXO-2E-PROPENYL]OXY-3,4-DIHYDROXYBENZENEPROPANOIC ACID
• (R)-ALPHA-[[3-(3,4-DIHYDROXYPHENYL)-1-OXO-2E-PROPENYL]OXY]-3,4-DIHYDROXY-BENZENEPROPANOIC ACID
• [R-(+)]-ALPHA-[[3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL]OXY]-3,4-DIHYDROXYBENZENEPROPANOIC ACID
• (r)-o-(3,4-dihydroxycinnamoyl)-3-(3,4-dihydroxyphenyl)lactic acid
• ROSMARINATE
• 3,4-dihydroxycinnamicacid2-esterwith3-(3,4-dihydroxyphenyl)lacticacid 4-dihydroxy-
• alpha-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-benzenepropanoicaci
• cinnamicacid,3,4-dihydroxy-,2-esterwith3-(3,4-dihydroxyphenyl)lacticacid
• r-(+)-2-(3,4-dihydroxycinnamoyloxy)-3-(3,4-dihydroxyphenyl)propionicacid
• rosemaryacid
• Rosmarinic
• ROSMARINIC ACID(P)
• Labiatenic acid
• ROSMARINIC ACID
• ROSMARINIC ACID(P) PrintBack
• ROSMARINIC ACID(RG)
• Rosmarinic acid
• 4-dihydroxy
• Rosemaricacid
• [ "" ]
• Rosemary acid
• (R)-rosmarinic acid
• Rosmarinic-acid
• MQE6XG29YI
• C18H16O8
• (R)-O-(3,4-Dihydroxycinnamoyl)-3-(3,4- dihydroxyphenyl)lactic acid
• (2R)-3-(3,4-dihydroxyphenyl)-2-[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]propanoic acid
• Rosemaric acid
• (2R)-3-(3,4-dihydroxyphenyl)-2-[(E)-3-(3,4-dihydroxyphenyl)prop
• Schisandra Berries P.E.
• (2R)-O-caffeoyl-3-(3,4-dihydroxyphenyl)lactic acid
• MLS001097740
• MLSMR
• SMR000578091
• Rosemarinic Acid
• 3-(3,4-Dihydroxyphenyl)-2-hydroxypropanoic acid; (R)-form, 2-O-(3,4-Dihydroxy-E-cinnamoyl)
• Rosmrinic Acid
• Rosmarinic acid

• MDL： MFCD00017740
• Inchi： 1S/C18H16O8/c19-12-4-1-10(7-14(12)21)3-6-17(23)26-16(18(24)25)9-11-2-5-13(20)15(22)8-11/h1-8,16,19-22H,9H2,(H,24,25)/b6-3-
• InChI Key： DOUMFZQKYFQNTF-UTCJRWHESA-N
• SMILES： OC(C(OC(/C=C\C1C=C(O)C(O)=CC=1)=O)CC1C=C(O)C(O)=CC=1)=O

Computed Properties

• Exact Mass: 360.08500
• Monoisotopic Mass: 360.08451746 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145
• Molecular Weight: 360.3
• XLogP3: 2.4

Experimental Properties

• Color/Form: Powder
• Density: 1.33
• Melting Point: 171-175 °C (lit.)
• Boiling Point: 694.7°C at 760 mmHg
• Flash Point: 254.5±25.0 °C
• Solubility: H2O: soluble1mg/mL, clear, colorless
• PSA: 144.52000
• LogP: 1.76130
• Sensitiveness: Sensitive to air
• Solubility: Not determined
• Vapor Pressure: 1.1X10-13 mm Hg at 25 °C (est)

Rosmarinic acid Security Information

• Signal Word：Danger
• Hazard Statement： H301-H400
• Warning Statement： P273-P301+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S26; S37/39
• FLUKA BRAND F CODES：10-23
• RTECS：GD8990000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters